Cas no 2305251-62-9 ([2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol)

[2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol is a structurally unique spirocyclic compound featuring both amino and hydroxyl functional groups, along with difluorination at the 6-position. Its rigid spiro[3.3]heptane core enhances conformational stability, while the bifunctional groups provide versatile reactivity for further derivatization. The difluorination contributes to improved metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry, particularly for the design of bioactive molecules targeting CNS or enzyme modulation. The compound’s balanced polarity and steric profile facilitate selective modifications, enabling applications in peptidomimetics or small-molecule drug development. Its synthetic utility is further underscored by its potential as a scaffold for fragment-based drug discovery.

[2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol structure

2305251-62-9 structure

Product Name:[2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol

CAS No:2305251-62-9

MF:C₉H₁₅F₂NO

MW:191.218309640884

CID:6214383

PubChem ID:138987513

Update Time:2025-06-13

[2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

- 2305251-62-9
- [2-(aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol
- EN300-6763268
- [2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol
- Inchi： 1S/C9H15F2NO/c10-9(11)3-7(4-9)1-8(2-7,5-12)6-13/h13H,1-6,12H2
- InChI Key： OOVWBUQNIBFMLZ-UHFFFAOYSA-N
- SMILES： FC1(CC2(C1)CC(CO)(CN)C2)F

Computed Properties

Exact Mass: 191.11217043g/mol
Monoisotopic Mass: 191.11217043g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.2Å²

[2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6763268-0.05g	[2-(aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol	2305251-62-9	95.0%	0.05g	$816.0	2025-03-12
Enamine	EN300-6763268-0.1g	[2-(aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol	2305251-62-9	95.0%	0.1g	$855.0	2025-03-12
Enamine	EN300-6763268-0.25g	[2-(aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol	2305251-62-9	95.0%	0.25g	$893.0	2025-03-12
Enamine	EN300-6763268-0.5g	[2-(aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol	2305251-62-9	95.0%	0.5g	$933.0	2025-03-12
Enamine	EN300-6763268-1.0g	[2-(aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol	2305251-62-9	95.0%	1.0g	$971.0	2025-03-12
Enamine	EN300-6763268-2.5g	[2-(aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol	2305251-62-9	95.0%	2.5g	$1903.0	2025-03-12
Enamine	EN300-6763268-5.0g	[2-(aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol	2305251-62-9	95.0%	5.0g	$2816.0	2025-03-12
Enamine	EN300-6763268-10.0g	[2-(aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol	2305251-62-9	95.0%	10.0g	$4176.0	2025-03-12

[2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol Related Literature

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Additional information on [2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol

Comprehensive Overview of [2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol (CAS No. 2305251-62-9)

The compound [2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol (CAS No. 2305251-62-9) is a highly specialized organic molecule featuring a unique spiro[3.3]heptane core structure. This scaffold is increasingly recognized in pharmaceutical and materials science research due to its three-dimensional rigidity and potential for modulating biological activity. The presence of both aminomethyl and methanol functional groups enhances its versatility as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent advancements in spirocyclic chemistry have spotlighted compounds like 2305251-62-9 for their ability to improve drug-like properties such as solubility, metabolic stability, and target selectivity. Researchers are particularly interested in its difluorinated motif, which can influence lipophilicity and bioavailability—a critical consideration in modern medicinal chemistry optimization. The compound’s structural features align with current trends in fragment-based drug design (FBDD), where small, rigid fragments are used to probe protein binding sites.

From an industrial perspective, [2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol has garnered attention for applications in high-performance polymers and agrochemicals. Its spirocyclic framework contributes to thermal stability, while the polar functional groups enable compatibility with aqueous formulations. These attributes make it a candidate for sustainable material innovation, a topic dominating discussions in green chemistry circles.

Analytical challenges associated with this compound include its stereochemistry and purity profiling. Advanced techniques like chiral HPLC and LC-MS are often employed to characterize batches, ensuring compliance with stringent pharmaceutical quality standards. Synthetic routes to 2305251-62-9 typically involve multi-step sequences leveraging asymmetric catalysis or protecting group strategies, reflecting broader industry demands for atom-efficient synthesis.

In the context of AI-driven drug discovery, this compound exemplifies how computational predictive models can identify novel scaffolds. Its molecular descriptors (e.g., topological polar surface area, LogP) are frequently analyzed in cheminformatics studies to correlate structure with permeability—a key concern for blood-brain barrier penetration. Such data-rich approaches align with the growing integration of machine learning in preclinical research.

Environmental and regulatory aspects of 2305251-62-9 are also under scrutiny. Its fluorine content necessitates evaluation under REACH guidelines and PFAS regulations, though its low molecular weight may exempt it from certain restrictions. This dichotomy highlights the evolving landscape of chemical safety assessments, where structure-activity relationship (SAR) analysis plays a pivotal role.

Looking ahead, the demand for spiro[3.3]heptane derivatives like [2-(Aminomethyl)-6,6-difluorospiro[3.3]heptan-2-yl]methanol is projected to rise, driven by their utility in next-generation therapeutics and smart materials. Collaborative efforts between academia and industry continue to explore its structure-property relationships, cementing its status as a molecule of significant interdisciplinary interest.